Cas no 356568-72-4 (ethyl 2-(2-chloroacetamido)-4-(furan-2-yl)thiophene-3-carboxylate)

Ethyl 2-(2-chloroacetamido)-4-(furan-2-yl)thiophene-3-carboxylate is a specialized heterocyclic compound featuring a thiophene core functionalized with a furan substituent, a chloroacetamido group, and an ethyl carboxylate moiety. This structure imparts reactivity suitable for further derivatization, particularly in pharmaceutical and agrochemical synthesis. The presence of both electron-rich (furan) and electrophilic (chloroacetamido) groups enhances its utility as a versatile intermediate in cross-coupling reactions and nucleophilic substitutions. The ethyl ester group improves solubility in organic solvents, facilitating purification and downstream applications. Its well-defined reactivity profile makes it valuable for constructing complex molecular architectures in medicinal chemistry and material science research.
ethyl 2-(2-chloroacetamido)-4-(furan-2-yl)thiophene-3-carboxylate structure
356568-72-4 structure
Product Name:ethyl 2-(2-chloroacetamido)-4-(furan-2-yl)thiophene-3-carboxylate
CAS No:356568-72-4
MF:C13H12ClNO4S
MW:313.756681442261
CID:293178
PubChem ID:941744
Update Time:2025-05-27

ethyl 2-(2-chloroacetamido)-4-(furan-2-yl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarboxylicacid, 2-[(2-chloroacetyl)amino]-4-(2-furanyl)-, ethyl ester
    • ethyl 2-[(2-chloroacetyl)amino]-4-(furan-2-yl)thiophene-3-carboxylate
    • ETHYL 2-[(CHLOROACETYL)AMINO]-4-(2-FURYL)THIOPHENE-3-CARBOXYLATE
    • ethyl 2-(2-chloroacetylamino)-4-(2-furyl)thiophene-3-carboxylate
    • ethyl 2-(2-chloroacetamido)-4-(furan-2-yl)thiophene-3-carboxylate
    • CS-0221756
    • EN300-09956
    • 356568-72-4
    • Z57012205
    • ethyl2-(2-chloroacetamido)-4-(furan-2-yl)thiophene-3-carboxylate
    • 3-THIOPHENECARBOXYLIC ACID, 2-[(2-CHLOROACETYL)AMINO]-4-(2-FURANYL)-, ETHYL ESTER
    • AKOS000805674
    • DTXSID60359122
    • Ethyl 2-[(2-chloroacetyl)amino]-4-(2-furyl)thiophene-3-carboxylate
    • C13H12ClNO4S
    • MDL： MFCD01917489
    • Inchi： 1S/C13H12ClNO4S/c1-2-18-13(17)11-8(9-4-3-5-19-9)7-20-12(11)15-10(16)6-14/h3-5,7H,2,6H2,1H3,(H,15,16)
    • InChI Key： LJJKQPZCYYCVDH-UHFFFAOYSA-N
    • SMILES： ClCC(NC1=C(C(=O)OCC)C(=CS1)C1=CC=CO1)=O

Computed Properties

  • Exact Mass: 313.01800
  • Monoisotopic Mass: 313.0175567g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 96.8Ų

Experimental Properties

  • Density: 1.389
  • Boiling Point: 488.3°C at 760 mmHg
  • Flash Point: 249.1°C
  • Refractive Index: 1.597
  • PSA: 96.78000
  • LogP: 3.43510

ethyl 2-(2-chloroacetamido)-4-(furan-2-yl)thiophene-3-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

ethyl 2-(2-chloroacetamido)-4-(furan-2-yl)thiophene-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM452965-1g
3-THIOPHENECARBOXYLIC ACID, 2-[(2-CHLOROACETYL)AMINO]-4-(2-FURANYL)-, ETHYL ESTER
 356568-72-4 95%+
1g
 $224 2023-03-07
Enamine
EN300-09956-0.05g
ethyl 2-(2-chloroacetamido)-4-(furan-2-yl)thiophene-3-carboxylate
 356568-72-4 95%
0.05g
 $46.0 2023-10-28
Enamine
EN300-09956-0.1g
ethyl 2-(2-chloroacetamido)-4-(furan-2-yl)thiophene-3-carboxylate
 356568-72-4 95%
0.1g
 $73.0 2023-10-28
Enamine
EN300-09956-0.25g
ethyl 2-(2-chloroacetamido)-4-(furan-2-yl)thiophene-3-carboxylate
 356568-72-4 95%
0.25g
 $105.0 2023-10-28
Enamine
EN300-09956-0.5g
ethyl 2-(2-chloroacetamido)-4-(furan-2-yl)thiophene-3-carboxylate
 356568-72-4 95%
0.5g
 $197.0 2023-10-28
Enamine
EN300-09956-1.0g
ethyl 2-(2-chloroacetamido)-4-(furan-2-yl)thiophene-3-carboxylate
 356568-72-4 95%
1g
 $284.0 2023-04-29
Enamine
EN300-09956-2.5g
ethyl 2-(2-chloroacetamido)-4-(furan-2-yl)thiophene-3-carboxylate
 356568-72-4 95%
2.5g
 $558.0 2023-10-28
Enamine
EN300-09956-5.0g
ethyl 2-(2-chloroacetamido)-4-(furan-2-yl)thiophene-3-carboxylate
 356568-72-4 95%
5g
 $825.0 2023-04-29
Enamine
EN300-09956-10.0g
ethyl 2-(2-chloroacetamido)-4-(furan-2-yl)thiophene-3-carboxylate
 356568-72-4 95%
10g
 $1224.0 2023-04-29
A2B Chem LLC
AG13284-2.5g
3-THIOPHENECARBOXYLIC ACID, 2-[(2-CHLOROACETYL)AMINO]-4-(2-FURANYL)-, ETHYL ESTER
 356568-72-4 95%
2.5g
 $623.00 2024-04-20

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